Cas no 651727-58-1 (Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-)

Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- structure
651727-58-1 structure
Product Name:Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-
CAS No:651727-58-1
MF:C13H14N2O2
MW:230.262463092804
CID:404117
PubChem ID:45095768
Update Time:2025-04-19

Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)-
    • (1-ethylpyrazol-4-yl)-(2-hydroxy-5-methylphenyl)methanone
    • Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)- (9CI)
    • 651727-58-1
    • DTXSID20667432
    • (1-Ethyl-1H-pyrazol-4-yl)(2-hydroxy-5-methylphenyl)methanone
    • Inchi: 1S/C13H14N2O2/c1-3-15-8-10(7-14-15)13(17)11-6-9(2)4-5-12(11)16/h4-8,16H,3H2,1-2H3
    • InChI Key: KUVYJVGRGHIOQD-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC=C(C)C=1)O)C1C=NN(C=1)CC

Computed Properties

  • Exact Mass: 230.10562
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.